Cas no 1269534-00-0 (3,5-Dichloro-1-isopropylpyrazin-2(1H)-one)

• Product Name: 3,5-Dichloro-1-isopropylpyrazin-2(1H)-one
• CAS No: 1269534-00-0
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 5058349
• Update Time: 2023-08-25

3,5-Dichloro-1-isopropylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-1-isopropylpyrazin-2(1H)-one

• Inchi： 1S/C7H8Cl2N2O/c1-4(2)11-3-5(8)10-6(9)7(11)12/h3-4H,1-2H3
• InChI Key： NVTHHNOQMWSCIM-UHFFFAOYSA-N
• SMILES： ClC1C(N(C=C(N=1)Cl)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7